Cas no 2306253-50-7 (tert-butyl (1R,2R,5S)-2-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: tert-butyl (1R,2R,5S)-2-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 2306253-50-7
• MF: C₁₁H₁₈BrNO₂
• MW: 276.170122623444
• CID: 5269495
• Update Time: 2026-03-09

tert-butyl (1R,2R,5S)-2-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester, (1R,2R,5S)-
• tert-butyl (1R,2R,5S)-2-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate

• Inchi： 1S/C11H18BrNO2/c1-11(2,3)15-10(14)13-6-7-4-8(7)9(13)5-12/h7-9H,4-6H2,1-3H3/t7-,8-,9+/m1/s1
• InChI Key： OWEMGANBIHEQLQ-HLTSFMKQSA-N
• SMILES： [C@]12([H])[C@]([H])(C1)CN(C(OC(C)(C)C)=O)[C@H]2CBr

Additional information on tert-butyl (1R,2R,5S)-2-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate

tert-butyl (1R,2R,5S)-2-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 2306253-50-7): A Comprehensive Overview

tert-butyl (1R,2R,5S)-2-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 2306253-50-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of azabicyclo compounds, which are characterized by their bicyclic ring systems containing a nitrogen atom. The presence of the bromomethyl group and the tert-butyl protecting group further enhances its chemical versatility and reactivity.

The tert-butyl (1R,2R,5S)-2-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate molecule is particularly interesting due to its chiral centers at the 1R, 2R, and 5S positions. These chiral centers play a crucial role in determining the compound's biological activity and selectivity, making it a valuable intermediate in the synthesis of chiral pharmaceuticals and biologically active molecules.

Recent studies have highlighted the potential of azabicyclo compounds in various therapeutic areas, including neurology, oncology, and cardiovascular diseases. The bromomethyl group in tert-butyl (1R,2R,5S)-2-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate can be readily functionalized through nucleophilic substitution reactions, allowing for the introduction of diverse functional groups that can modulate the compound's biological properties.

In the context of medicinal chemistry, tert-butyl (1R,2R,5S)-2-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate serves as a key intermediate in the synthesis of novel drug candidates. Its ability to undergo selective transformations makes it an attractive starting material for the development of new therapeutic agents with improved pharmacological profiles.

The synthesis of tert-butyl (1R,2R,5S)-2-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and stereoselectivity. Recent advancements in asymmetric synthesis techniques have significantly improved the efficiency and scalability of these processes, making it more feasible to produce this compound on a larger scale.

One notable application of tert-butyl (1R,2R,5S)-2-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate is in the development of central nervous system (CNS) drugs. The unique structure of this compound allows it to interact with specific receptors and enzymes in the brain, potentially leading to new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, tert-butyl (1R,2R,5S)-2-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate has also been studied for its use in chemical biology research. Its ability to serve as a scaffold for bioconjugation reactions makes it a valuable tool for probing protein-protein interactions and developing targeted drug delivery systems.

The stability and reactivity of tert-butyl (1R,2R,5S)-2-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate have been extensively characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into the compound's behavior under different conditions and have facilitated its use in both academic research and industrial applications.

Furthermore, the environmental impact of tert-butyl (1R,2R,5S)-2-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate has been evaluated to ensure its safe use in laboratory settings and industrial processes. Proper handling and disposal protocols have been established to minimize any potential risks associated with its use.

In conclusion, tert-butyl (1R,2R,5S)-2-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 2306253-50-7) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an important intermediate in the development of new drugs and therapeutic agents.